Cas no 137910-24-8 (1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester)

137910-24-8 structure
Product name:1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester
1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester
- bis(3,5-dimethylphenyl) benzene-1,3-disulfonate
- 137910-24-8
- DTXSID00768653
-
- Inchi: InChI=1S/C22H22O6S2/c1-15-8-16(2)11-19(10-15)27-29(23,24)21-6-5-7-22(14-21)30(25,26)28-20-12-17(3)9-18(4)13-20/h5-14H,1-4H3
- InChI Key: MHGJGVYADQOELV-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC(=C1)OS(=O)(=O)C2=CC(=CC=C2)S(=O)(=O)OC3=CC(=CC(=C3)C)C)C
Computed Properties
- Exact Mass: 446.08586
- Monoisotopic Mass: 446.08578076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 5.6
Experimental Properties
- PSA: 86.74
1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester Related Literature
-
Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
-
Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
-
Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
-
Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
-
Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
137910-24-8 (1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester) Related Products
- 640-60-8(Phenyl Tosylate)
- 899996-05-5(N-(4-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)
- 1797556-32-1(N-[2-methoxy-2-(2-methylphenyl)ethyl]-2-phenylbutanamide)
- 2680718-77-6(tert-butyl N-[5-bromo-4-(methylsulfanyl)pyridin-2-yl]carbamate)
- 1214388-32-5(3-(3-Fluorophenyl)isonicotinaldehyde)
- 2549045-02-3(4-Methoxy-6-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine)
- 1361765-18-5(2-Chloro-6-(2,5-dichlorophenyl)isonicotinaldehyde)
- 1795085-84-5(N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide)
- 179555-36-3(3-Pyridinecarboxaldehyde,6-amino-2,4-dimethyl-)
- 1806347-55-6(1,2-Dibromo-4-difluoromethoxy-5-(fluoromethoxy)benzene)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
